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Compound of Interest

Compound Name: Ytterbium-171

Cat. No.: B1261637

Ytterbium-171 SPAM Error Analysis: Technical
Support Center

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with
Ytterbium-171 qubits. The focus is on identifying and mitigating State Preparation and
Measurement (SPAM) errors, a critical factor in the fidelity of quantum computations.

Frequently Asked Questions (FAQs)

Q1: What are SPAM errors in the context of Ytterbium-171 qubits?

Al: SPAM (State Preparation and Measurement) errors are inaccuracies that occur during the
initialization (preparation) and readout (measurement) of the qubit's state. In Ytterbium-171,
the qubit is typically encoded in the hyperfine ground states. An ideal experiment would
perfectly prepare the ion in a specific state (e.g., |0)) and flawlessly measure its final state.
However, imperfections in lasers, magnetic fields, and detection hardware can lead to errors in
either of these processes. These errors are distinct from gate errors, which occur during the
guantum computation itself.

Q2: What are the primary sources of SPAM errors in Yb-171 experiments?

A2: The main contributors to SPAM errors in Ytterbium-171 systems include:
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Imperfect State Preparation: Incomplete optical pumping can leave the qubit in a mixed state
rather than the desired pure state.

Off-Resonant Scattering: During measurement, the detection laser can unintentionally excite
the "dark" state, causing it to fluoresce and be misidentified as the "bright" state.

Laser Frequency and Intensity Noise: Fluctuations in the frequency or power of the
preparation and detection lasers can lead to incorrect state manipulation and measurement.

Magnetic Field Fluctuations: Yb-171 hyperfine qubits have a first-order sensitivity to
magnetic fields, and environmental magnetic field noise can cause dephasing and state
mixing.

Photon Shot Noise and Detection Inefficiency: The probabilistic nature of photon emission
and imperfect photon detection can lead to errors in distinguishing between the bright and
dark states.

Crosstalk: In multi-qubit systems, operations on one ion can unintentionally affect the state of
neighboring ions.

Q3: What is a typical SPAM fidelity for Yb-171 qubits?

A3: SPAM fidelities for Ytterbium-171 qubits have been steadily improving. While earlier
experiments reported fidelities around 99%, recent advancements using techniques like
shelving have pushed this value to over 99.9%. The achievable fidelity depends on the specific
experimental setup and error mitigation techniques employed.

Troubleshooting Guide
Problem 1: Low State Preparation Fidelity

o Symptom: Repeatedly preparing the |0) state results in a significant fraction of
measurements yielding the |1) state, even with no subsequent operations.

e Possible Causes & Solutions:
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Cause

Solution

Incomplete Optical Pumping

- Verify the frequency and polarization of the
optical pumping laser are correctly set to drive
the desired transition. - Increase the duration
and/or power of the optical pumping pulse to
ensure complete population transfer to the

target state.

Off-Resonant Excitation

- Check for and shield against stray light
sources that could be causing unwanted
transitions. - Optimize the detuning of the
pumping laser to minimize off-resonant

scattering.

Magnetic Field Instability

- Use magnetic shielding to isolate the
experiment from external field fluctuations. -
Implement active magnetic field stabilization

using feedback from a magnetometer.

Problem 2: High Measurement Error Rate

o Symptom: The distinction between the bright and dark states during fluorescence detection

is poor, leading to a high error rate in state readout.

e Possible Causes & Solutions:
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Cause

Solution

Laser Frequency Drift

- Implement a frequency locking scheme for the
detection laser, for example, using the Pound-
Drever-Hall technique with a stable reference

cavity.[1]

Sub-optimal Detection Parameters

- Optimize the detection laser power and
detuning to maximize the fluorescence of the
bright state while minimizing off-resonant

scattering from the dark state.[2]

Photon Detection Issues

- Ensure the photon detector (e.g., PMT or
SPAD) is properly aligned and focused on the
ion. - Check for and minimize sources of
background light that could contribute to dark

counts.[3]

Coherent Population Trapping

- Apply a small magnetic field to lift the
degeneracy of the Zeeman sublevels and
disrupt the formation of dark states during
detection.[2]

Problem 3: Measurement Crosstalk in Multi-Qubit Systems

e Symptom: Measuring one qubit significantly affects the state of a neighboring "spectator"

qubit.

e Possible Causes & Solutions:
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Cause Solution

- Use tightly focused addressing beams for

individual qubit readout. - Implement physical
Scattered Detection Light separation or shuttling of ions to move the target

qubit to a dedicated detection zone away from

spectator qubits.[4][5]

- Employ shelving techniques where the
o ] spectator qubit's population is moved to a state
Off-Resonant Excitation of Spectator Qubits ) )
that is far-detuned from the detection laser

transition.

Quantitative Data

The following tables summarize key performance metrics for SPAM in Ytterbium-171 from
various experimental works.

Table 1. Reported SPAM Fidelities in Ytterbium-171

o Measurement .
Reference SPAM Fidelity (%) . Key Innovation
Technique

State-dependent N
Mitigates state

Mai et al. (2024)[6][7] fluorescence with ]
99.88(2) ) leakage during
[8] shelving to the 2Ds/2 i
detection.
state
Superconducting
) nanowire single- )
Crain et al. (2019)[4] Improved detection
99.931(6) photon detectors and o
(5] _ _ speed and fidelity.
photon time-of-arrival
statistics
CMOS-compatible,
surface-trap- Enables scalable,
Setzer et al. (2021)[9] 99 (in 7.7 ms) integrated single- room-temperature
photon avalanche detection.

photodiodes
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Table 2: Example Error Budget for Yb-171 Qubit Operations

Typical Contribution to

Error Source L Mitigation Strategy
Infidelity
Optimized optical pumping,
State Preparation 10-3-10* P o P p ) p' J
magnetic field stabilization
Shelving, high-efficiency
Measurement 10-3-10-5 photon detection, crosstalk
suppression
Laser Frequency Noise Varies Active frequency stabilization
o ] ] Magnetic shielding, active field
Magnetic Field Noise Varies )
cancellation[10]
) Optimized laser detuning,
Off-Resonant Scattering 104

shelving

Experimental Protocols

Protocol 1: Basic SPAM Characterization

This protocol outlines the fundamental steps to measure the SPAM error for a single
Ytterbium-171 qubit.

» State Preparation:

o Apply a laser pulse to optically pump the ion to the |0) state. The laser should be resonant
with the appropriate transition to depopulate the |1) state.

o The duration and power of this pulse should be calibrated to maximize the population in
the |0) state.

o Measurement of P(1|0):

o Immediately after state preparation, apply the measurement sequence.
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o This involves illuminating the ion with a laser resonant with a cycling transition from the |1)
state (the "bright" state).

o Collect the fluorescence photons using a photon detector.

o Set a threshold for the number of detected photons to distinguish between the |0) (dark)
and |1) (bright) states.

o Repeat this prepare-and-measure sequence many times (e.g., 10,000) and count the
number of times the outcome is |1).

o The probability of measuring |1) when preparing |0), denoted P(1]0), is the number of |1)
outcomes divided by the total number of trials.

o Measurement of P(0|1):
o Prepare the ion in the |0) state as in step 1.

o Apply a t-pulse using a microwave or Raman laser field to rotate the qubit from the |0) to
the |1) state.

o Immediately apply the measurement sequence as in step 2.

o Repeat this prepare-and-measure sequence many times and count the number of times
the outcome is |0).

o The probability of measuring |0) when preparing |1), denoted P(0|1), is the number of |0)
outcomes divided by the total number of trials.

o Calculate Average SPAM Error:
o The average SPAM error is given by (P(1|0) + P(0|1)) / 2.

o The SPAM fidelity is 1 - (average SPAM error).

Visualizations
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Click to download full resolution via product page

Caption: Workflow for Yb-171 qubit state preparation and measurement.
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Caption: Decision tree for troubleshooting SPAM errors in Yb-171.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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